Cas no 35771-74-5 (11-Chloro(1)benzothieno(3,2-B)quinoline)

• Product Name: 11-Chloro(1)benzothieno(3,2-B)quinoline
• CAS No: 35771-74-5
• MF: C₁₅H₈ClNS
• MW: 269.748721122742
• CID: 2940920
• PubChem ID: 10849611
• Update Time: 2025-04-21

11-Chloro(1)benzothieno(3,2-B)quinoline Chemical and Physical Properties

Names and Identifiers

• 35771-74-5
• 11-CHLORO(1)BENZOTHIENO(3,2-B)QUINOLINE
• SCHEMBL8478913
• 11-Chlorobenzothieno[3,2-b]quinoline
• AKOS024328500
• 11-Chlorobenzothieno[3, 2-b]quinoline
• 11-Chlorobenzo[4,5]thieno[3,2-b]quinoline
• 668-438-0
• RIIDAMXKYIBZCE-UHFFFAOYSA-N
• 11-Chloro(1)benzothieno(3,2-B)quinoline

• Inchi： 1S/C15H8ClNS/c16-13-9-5-1-3-7-11(9)17-14-10-6-2-4-8-12(10)18-15(13)14/h1-8H
• InChI Key： RIIDAMXKYIBZCE-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=NC2=C1SC1C=CC=CC2=1

Computed Properties

• Exact Mass: 269.0065981Da
• Monoisotopic Mass: 269.0065981Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 41.1Ų